2-iodo-6-methoxy-4-[(3-methyl-1-piperidinyl)methyl]phenol
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Overview
Description
2-iodo-6-methoxy-4-[(3-methyl-1-piperidinyl)methyl]phenol is a chemical compound that belongs to the family of phenols. It is also known as IMP or 2-iodo-6-methoxy-4-[(3-methyl-1-piperidinyl)methyl]phenol hydrochloride. This chemical compound has been studied extensively due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 2-iodo-6-methoxy-4-[(3-methyl-1-piperidinyl)methyl]phenol is not fully understood. However, it is believed to act on the dopamine system in the brain, which is involved in the regulation of movement and mood.
Biochemical and Physiological Effects:
2-iodo-6-methoxy-4-[(3-methyl-1-piperidinyl)methyl]phenol has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. It has also been found to have analgesic properties and may be useful in the treatment of pain.
Advantages and Limitations for Lab Experiments
The advantages of using 2-iodo-6-methoxy-4-[(3-methyl-1-piperidinyl)methyl]phenol in lab experiments include its wide range of biological activities and potential applications in scientific research. However, its synthesis is challenging, and it may be difficult to obtain in large quantities.
Future Directions
There are several future directions for the study of 2-iodo-6-methoxy-4-[(3-methyl-1-piperidinyl)methyl]phenol. These include further studies on its mechanism of action, its potential use in the treatment of Parkinson's disease, and its use in the development of new cancer therapies. Additionally, further research is needed to optimize the synthesis of this compound and to develop new methods for its production.
In conclusion, 2-iodo-6-methoxy-4-[(3-methyl-1-piperidinyl)methyl]phenol is a chemical compound that has been extensively studied for its potential applications in scientific research. Its wide range of biological activities and potential use in the treatment of various diseases make it a promising compound for future research. However, further studies are needed to fully understand its mechanism of action and to optimize its synthesis.
Synthesis Methods
The synthesis of 2-iodo-6-methoxy-4-[(3-methyl-1-piperidinyl)methyl]phenol involves a multi-step process. The first step is the synthesis of 2-iodo-6-methoxyphenol, which is then reacted with 3-methyl-1-piperidinecarboxaldehyde to form the final product. The synthesis of this compound is challenging and requires expertise in organic chemistry.
Scientific Research Applications
2-iodo-6-methoxy-4-[(3-methyl-1-piperidinyl)methyl]phenol has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including antitumor, anti-inflammatory, and analgesic properties. It has also been studied for its potential use in the treatment of Parkinson's disease.
properties
IUPAC Name |
2-iodo-6-methoxy-4-[(3-methylpiperidin-1-yl)methyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20INO2/c1-10-4-3-5-16(8-10)9-11-6-12(15)14(17)13(7-11)18-2/h6-7,10,17H,3-5,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJTVWWONCHIILF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)CC2=CC(=C(C(=C2)I)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20INO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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